Cas no 83890-29-3 (n-(3-Chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine)

n-(3-Chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine structure
83890-29-3 structure
Product Name:n-(3-Chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
CAS No:83890-29-3
MF:C9H9ClN2S
MW:212.699159383774
CID:881473
PubChem ID:280593
Update Time:2025-04-19

n-(3-Chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
    • 83890-29-3
    • AKOS008946849
    • NSC-132370
    • SCHEMBL4256937
    • NSC132370
    • SMR001797753
    • DTXSID60299736
    • CHEMBL2131437
    • MLS002920156
    • n-(3-Chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
    • Inchi: 1S/C9H9ClN2S/c10-7-2-1-3-8(6-7)12-9-11-4-5-13-9/h1-3,6H,4-5H2,(H,11,12)
    • InChI Key: GBQKVBOQHMFWHS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1=NCCS1

Computed Properties

  • Exact Mass: 212.0174972g/mol
  • Monoisotopic Mass: 212.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.7Ų
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